Cas no 167781-52-4 (2-{1-(2-methylphenyl)ethylamino}ethan-1-ol)

• Product Name: 2-{1-(2-methylphenyl)ethylamino}ethan-1-ol
• CAS No: 167781-52-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5220063
• PubChem ID: 21476517
• Update Time: 2025-05-25

2-{1-(2-methylphenyl)ethylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[1-(2-methylphenyl)ethyl]amino]-
• 2-{1-(2-methylphenyl)ethylamino}ethan-1-ol

• Inchi： 1S/C11H17NO/c1-9-5-3-4-6-11(9)10(2)12-7-8-13/h3-6,10,12-13H,7-8H2,1-2H3
• InChI Key： BPPQLBPJLGEZDR-UHFFFAOYSA-N
• SMILES： C(O)CNC(C1=CC=CC=C1C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-{1-(2-methylphenyl)ethylamino}ethan-1-ol

Comprehensive Overview of 2-{1-(2-methylphenyl)ethylamino}ethan-1-ol (CAS No. 167781-52-4): Properties, Applications, and Industry Insights

2-{1-(2-methylphenyl)ethylamino}ethan-1-ol (CAS No. 167781-52-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its ethylamino ethanol backbone and 2-methylphenyl substitution, serves as a versatile intermediate in synthetic chemistry. Its molecular formula and precise configuration make it a subject of interest for researchers exploring novel bioactive molecules and functional materials.

In recent years, the demand for CAS No. 167781-52-4 has surged, driven by its relevance in drug discovery and material science. Users frequently search for terms like "synthesis of 2-{1-(2-methylphenyl)ethylamino}ethan-1-ol", "pharmacological applications of CAS 167781-52-4", and "suppliers of high-purity 2-methylphenyl derivatives", reflecting the compound's growing industrial importance. The compound's chiral center and hydrogen-bonding capacity further enhance its utility in asymmetric catalysis and polymer design, aligning with trends in green chemistry and sustainable manufacturing.

From a technical perspective, 2-{1-(2-methylphenyl)ethylamino}ethan-1-ol exhibits notable solubility in polar solvents, making it suitable for reactions requiring homogeneous conditions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for applications in precision-dependent fields. Researchers also investigate its structure-activity relationships (SAR) to optimize derivatives for targeted biological effects, addressing contemporary needs in personalized medicine.

The compound's stability under ambient conditions and compatibility with standard laboratory protocols contribute to its adoption in academic and industrial settings. Discussions around "scaling up 2-{1-(2-methylphenyl)ethylamino}ethan-1-ol production" and "regulatory compliance for CAS 167781-52-4" dominate professional forums, highlighting operational considerations. Furthermore, its role in developing non-toxic catalysts and biodegradable polymers resonates with global initiatives to reduce environmental impact, a key focus area in 2024.

Innovative applications of CAS No. 167781-52-4 extend to nanotechnology, where its molecular architecture facilitates the design of self-assembling monolayers (SAMs). This aligns with searches for "advanced materials using 2-methylphenyl derivatives" and "nanoscale coatings with CAS 167781-52-4", underscoring cross-disciplinary relevance. As industries prioritize multifunctional compounds, this molecule's adaptability positions it as a valuable asset in both R&D and commercial formulations.

Quality control remains paramount when working with 2-{1-(2-methylphenyl)ethylamino}ethan-1-ol, with certifications like GC-MS purity reports and ISO-standard packaging being frequent purchase criteria. The compound's shelf life and storage conditions (typically under inert atmospheres) are also common user queries, reflecting practical handling concerns. Suppliers emphasizing batch-to-batch consistency and traceability documentation gain traction in B2B markets.

Emerging studies suggest potential synergies between CAS No. 167781-52-4 and bio-based solvents, tapping into the circular economy trend. Such developments address searches for "eco-friendly chemical alternatives" while maintaining performance benchmarks. The compound's low ecotoxicity profile, as evidenced by recent OECD guideline tests, further supports its selection in environmentally conscious formulations.

In conclusion, 2-{1-(2-methylphenyl)ethylamino}ethan-1-ol represents a dynamic intersection of chemistry and innovation. Its multifaceted applications—from pharmaceutical intermediates to smart materials—coupled with stringent quality expectations, make it a compound of enduring scientific and commercial value. Ongoing research will likely uncover new dimensions of utility, reinforcing its status as a cornerstone in modern synthetic chemistry.